4-Methyl-furo[3,2-b]indole-2-carbonyl chloride

• Molecular Formula: C12H8ClNO2
• Molecular Weight: 233.65 g/mol
• IUPAC Name: 4-methylfuro[3,2-b]indole-2-carbonyl chloride
• InChI: InChI=1S/C12H8ClNO2/c1-14-8-5-3-2-4-7(8)11-9(14)6-10(16-11)12(13)15/h2-6H,1H3
• InChI Key: JRKGOIMGAJSSTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C3=C1C=C(O3)C(=O)Cl

Description

4-Methyl-furo[3,2-b]indole-2-carbonyl chloride is a useful research compound. Its molecular formula is C12H8ClNO2 and its molecular weight is 233.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of sodium hydride (2.5 g) in dimethylformamide (100 ml), a solution of ethyl furo[3,2-b]indole-2-carboxylate (20 g) in dimethylformamide (100 ml) was added dropwise with stirring, then the mixture was stirred for 0.5 hour at room temperature. Methyl iodide (30 g) was added, and the resulting mixture was stirred for 5 hours at room temperature to give ethyl 4-methyl-furo[3,2-b]indole-2-carboxylate (18 g), which was hydrolyzed in a solution of sodium hydroxide (20 g) in water (200 ml) with stirring for an hour to give 4-methyl-furo[3,2-b]indole-2-carboxylic acid (15 g). This carboxylic acid was treated with thionyl chloride (50 ml) in benzene (70 ml) with stirring for an hour at 50° C. to give 4-methyl-furo[3,2-b]indole-2-carbonyl chloride (12 g).